2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide
• InChI: InChI=1S/C16H13ClN2O3S2/c1-10-18-14-7-4-12(8-15(14)23-10)19-16(20)9-24(21,22)13-5-2-11(17)3-6-13/h2-8H,9H2,1H3,(H,19,20)
• InChI Key: JXBPLJJEVBQBJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN2O3S2
• Molecular Weight: 380.9 g/mol

Description

2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide, also known as CBX-8, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonylurea compounds, which are known for their ability to modulate the activity of ion channels in cells.

Mechanism of Action

2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide is known to modulate the activity of several types of ion channels, including ATP-sensitive potassium (KATP) channels, voltage-gated sodium (Nav) channels, and transient receptor potential (TRP) channels. The exact mechanism of action of 2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide on these channels is not fully understood, but it is thought to involve the binding of the compound to specific sites on the channels, which alters their conformation and activity.
Biochemical and Physiological Effects
2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide has been shown to have a variety of biochemical and physiological effects in cells and organisms. For example, it has been shown to inhibit insulin secretion in pancreatic beta cells by modulating the activity of KATP channels. It has also been shown to modulate pain perception by interacting with TRP channels in sensory neurons.

Advantages and Limitations for Lab Experiments

2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide has several advantages for use in laboratory experiments. For example, it is relatively stable and easy to synthesize, which makes it a cost-effective reagent for research purposes. However, there are also some limitations to its use, such as its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research on 2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide. One area of interest is its potential applications in the treatment of various diseases and conditions, such as diabetes, pain, and epilepsy. Another area of interest is its potential use as a tool for studying ion channel function and regulation in cells and organisms.
In conclusion, 2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its ability to modulate the activity of ion channels in cells makes it a valuable tool for studying various physiological processes and diseases. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide involves the reaction of 2-methylbenzo[d]thiazol-6-ylamine with 4-chlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to yield 2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide.

Scientific Research Applications

2-((4-chlorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide has been studied for its potential applications in various fields of scientific research. One of the key areas of interest is its ability to modulate the activity of ion channels in cells. Ion channels are membrane proteins that are involved in the regulation of various physiological processes, including muscle contraction, nerve impulse transmission, and hormone secretion.